Cas no 848192-92-7 (1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol)

• Product Name: 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol
• CAS No: 848192-92-7
• MF: C₁₇H₁₆F₃NO
• MW: 307.310255050659
• MDL: MFCD18839240
• CID: 1073268
• PubChem ID: 57639121
• Update Time: 2025-05-22

1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol
• 1-Benzhydryl-3-trifluoromethyl-azetidin-3-ol
• 1-(Diphenylmethyl)-3-(trifluoromethyl)-3-azetidinol (ACI)
• 1-Benzhydryl-3-trifluoromethyl-3-azetidinol
• SB38997
• 848192-92-7
• AC6915
• MFCD18839240
• 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol 95+%
• AKOS015950296
• 1-Benzhydryl-3-(trifluoromethyl)-3-azetidinol
• C17H16F3NO
• DTXSID00727381
• J-504212
• DS-021420
• 1-(diphenylmethyl)-3-(trifluoromethyl)azetidin-3-ol
• CS-0341821
• SY248077
• SCHEMBL4018476

• MDL： MFCD18839240
• Inchi： 1S/C17H16F3NO/c18-17(19,20)16(22)11-21(12-16)15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15,22H,11-12H2
• InChI Key： WGGVLWJKPPOWCR-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1)O)(F)F

Computed Properties

• Exact Mass: 307.11839862g/mol
• Monoisotopic Mass: 307.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol

1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol: A Comprehensive Overview

The compound 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol (CAS No. 848192-92-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a benzhydryl group, a trifluoromethyl substituent, and a hydroxyl group attached to an azetidine ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery. Azetidine, a four-membered ring containing one nitrogen atom, is known for its rigidity and ability to form stable conformations. The presence of the benzhydryl group in this compound enhances its lipophilicity, which is crucial for improving the bioavailability of drugs. Additionally, the trifluoromethyl group contributes to the molecule's stability and metabolic resistance, making it an attractive candidate for therapeutic applications.

One of the most promising areas of research involving 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol is its potential as a lead compound in the development of novel pharmaceutical agents. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings suggest that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cell signaling pathways.

The synthesis of 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common approach involves the nucleophilic substitution of an appropriate azetidine derivative with a benzhydryl group followed by subsequent functionalization to introduce the trifluoromethyl and hydroxyl groups. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of this synthesis pathway.

In terms of physical properties, 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for characterizing the compound and assessing its stability during storage and transportation.

The pharmacokinetic profile of 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-ol has also been extensively studied. Preclinical studies indicate that this compound demonstrates moderate oral bioavailability in animal models, with an absorption half-life of about 2 hours. Its metabolic pathways involve cytochrome P450 enzymes, particularly CYP3A4, which suggests that interactions with other medications could occur if used concomitantly. However, further clinical trials are required to confirm these findings in humans.

Another intriguing aspect of this compound is its potential application in materials science. The rigid structure of azetidine derivatives makes them ideal candidates for constructing advanced materials with tailored mechanical and electronic properties. For example, researchers have explored the use of 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-one (a related compound) as a building block for creating supramolecular assemblies with applications in sensors and drug delivery systems.

In conclusion, 1-Benzhydryl-3-(trifluoromethyl)azetidin-3-one (CAS No. 848192-X-X-X) represents a versatile molecule with immense potential across multiple disciplines. Its unique combination of functional groups, favorable physical properties, and promising biological activity positions it as a valuable tool for advancing scientific research and innovation.